Cas no 1804105-65-4 (2-Chloro-4-(trifluoromethyl)benzo[d]oxazole)

2-Chloro-4-(trifluoromethyl)benzo[d]oxazole structure

1804105-65-4 structure

Product Name:2-Chloro-4-(trifluoromethyl)benzo[d]oxazole

CAS No:1804105-65-4

MF:C₈H₃ClF₃NO

MW:221.563731431961

CID:4820132

PubChem ID:119003057

Update Time:2024-03-01

2-Chloro-4-(trifluoromethyl)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-4-(trifluoromethyl)benzo[d]oxazole
- Inchi： 1S/C8H3ClF3NO/c9-7-13-6-4(8(10,11)12)2-1-3-5(6)14-7/h1-3H
- InChI Key： LGKJBAKLBMBRTN-UHFFFAOYSA-N
- SMILES： ClC1=NC2=C(C=CC=C2C(F)(F)F)O1

Computed Properties

Exact Mass: 220.9855259g/mol
Monoisotopic Mass: 220.9855259g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 26

2-Chloro-4-(trifluoromethyl)benzo[d]oxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A081000625-250mg	2-Chloro-4-(trifluoromethyl)benzo[d]oxazole	1804105-65-4	98%	250mg	$1,569.84	2022-04-02
Alichem	A081000625-25g	2-Chloro-4-(trifluoromethyl)benzo[d]oxazole	1804105-65-4	98%	25g	$15,847.99	2022-04-02
Chemenu	CM121943-1g	2-chloro-4-(trifluoromethyl)benzo[d]oxazole	1804105-65-4	95%	1g	$***	2023-03-31
Enamine	EN300-1697998-0.05g	2-chloro-4-(trifluoromethyl)-1,3-benzoxazole	1804105-65-4		0.05g	$839.0	2023-09-20
Enamine	EN300-1697998-0.1g	2-chloro-4-(trifluoromethyl)-1,3-benzoxazole	1804105-65-4		0.1g	$879.0	2023-09-20
Enamine	EN300-1697998-0.25g	2-chloro-4-(trifluoromethyl)-1,3-benzoxazole	1804105-65-4		0.25g	$920.0	2023-09-20
Enamine	EN300-1697998-0.5g	2-chloro-4-(trifluoromethyl)-1,3-benzoxazole	1804105-65-4		0.5g	$959.0	2023-09-20
Enamine	EN300-1697998-1.0g	2-chloro-4-(trifluoromethyl)-1,3-benzoxazole	1804105-65-4		1g	$1414.0	2023-06-04
Enamine	EN300-1697998-2.5g	2-chloro-4-(trifluoromethyl)-1,3-benzoxazole	1804105-65-4		2.5g	$1959.0	2023-09-20
Enamine	EN300-1697998-5.0g	2-chloro-4-(trifluoromethyl)-1,3-benzoxazole	1804105-65-4		5g	$4102.0	2023-06-04

2-Chloro-4-(trifluoromethyl)benzo[d]oxazole Related Literature

1. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
2. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106
3. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
5. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300

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